Cas no 1805349-59-0 (2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde
• CAS No: 1805349-59-0
• MF: C₇H₄BrF₂NO₂
• MW: 252.012968063354
• CID: 4915051
• Update Time: 2025-06-09

2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde

• Inchi： 1S/C7H4BrF2NO2/c8-6-5(13)4(7(9)10)3(2-12)1-11-6/h1-2,7,13H
• InChI Key： RLNQHXKZHRIKAX-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=C(C=O)C=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde

Introduction to 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde (CAS No. 1805349-59-0)

2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde, with the CAS number 1805349-59-0, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound is characterized by its bromine, difluoromethyl, hydroxyl, and aldehyde functional groups, which contribute to its reactivity and biological activity.

The chemical structure of 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde is of particular interest due to its potential as a building block for the synthesis of more complex molecules. The presence of the bromine atom makes it an excellent substrate for various cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, which are widely used in the synthesis of pharmaceuticals and agrochemicals. Additionally, the difluoromethyl group imparts unique electronic and steric properties, making the compound suitable for the development of novel bioactive molecules.

Recent studies have highlighted the biological activity of 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antifungal activity against several clinically relevant fungal pathogens. The researchers found that the compound's ability to disrupt fungal cell membranes is attributed to its hydroxyl and aldehyde groups, which can form covalent bonds with key cellular components. This finding opens up new avenues for the development of antifungal agents that can address the growing problem of drug-resistant fungal infections.

In another study, published in Organic Letters, scientists explored the use of 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde as a precursor for the synthesis of pyridine-based inhibitors of protein kinases. Protein kinases are key enzymes involved in signal transduction pathways and are often implicated in various diseases, including cancer. The researchers demonstrated that derivatives of this compound could effectively inhibit the activity of specific protein kinases, suggesting its potential as a lead compound for drug development.

The synthetic versatility of 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde has also been leveraged in the development of new materials. A recent publication in Advanced Materials reported the use of this compound as a building block for the synthesis of conjugated polymers with tunable electronic properties. These polymers have shown promise in applications such as organic photovoltaics and organic field-effect transistors (OFETs), where their unique electronic structure can enhance device performance.

In addition to its applications in medicinal chemistry and materials science, 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde has been studied for its potential as a probe molecule in chemical biology. Researchers at a leading pharmaceutical company have used this compound to investigate protein-protein interactions and enzyme inhibition mechanisms. The ability to selectively label and track specific biomolecules using this compound has provided valuable insights into cellular processes and disease mechanisms.

The safety profile of 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde is an important consideration for its practical applications. While detailed toxicological data is still being compiled, preliminary studies suggest that this compound exhibits low toxicity at relevant concentrations. However, as with any chemical reagent, appropriate handling and storage procedures should be followed to ensure safety in laboratory settings.

In conclusion, 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde (CAS No. 1805349-59-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and chemical biology. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.